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Compound of Interest

Compound Name: 4-Chloro-5-fluoro-2-iodophenol

CAS No.: 1235407-15-4

Cat. No.: B1428405 Get Quote

Executive Directive
Do not treat 4-Chloro-5-fluoro-2-iodophenol as standard organic waste.

As a poly-halogenated phenolic compound, this substance presents a tri-fold hazard profile:

corrosivity (phenolic hydroxyl), toxicity (halogenated aromatic), and environmental persistence

(bioaccumulation potential). The presence of the Iodine atom, in conjunction with Chlorine and

Fluorine, necessitates strict segregation into Halogenated Waste streams to prevent the

formation of toxic dioxins or incomplete combustion byproducts during downstream

incineration.

This guide provides a self-validating protocol for the safe containment, labeling, and disposal of

this specific compound, ensuring compliance with RCRA (Resource Conservation and

Recovery Act) standards and protecting laboratory personnel.

Chemical Hazard Characterization
Before initiating disposal, you must validate the waste profile. Phenols are insidious; they

cause anesthetic burns, meaning they numb the skin upon contact, delaying pain perception

while causing deep tissue damage.
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Property Specification Operational Implication

CAS Number

4-Chloro-5-fluoro-2-iodophenol

(Specific isomer varies,

generally treated as

Halogenated Phenol)

Unique identifier for waste

manifests.[1][2]

Physical State
Solid (crystalline) or Liquid (if

dissolved)

Determines container type

(Wide-mouth vs. Jerrycan).

Acidity (pKa) ~6–8 (Estimated)

Do not mix with strong bases

or oxidizers. Risk of

exothermic reaction.

Key Hazards

Skin Corr.[1][2][3][4][5][6] 1B

(H314), Aquatic Chronic 2

(H411)

Requires double-gloving

(Laminate/Butyl) and

immediate spill neutralization.

Waste Class Halogenated Organic

CRITICAL: Must not be mixed

with non-halogenated solvents

(e.g., Acetone, Ethanol) to

avoid surcharges or

incineration failure.

Pre-Disposal Segregation Logic
The most common failure mode in disposing of halogenated phenols is improper stream

mixing. The Iodine substituent is a heavy halogen; mixing this with non-halogenated waste

streams can violate the acceptance criteria of fuel-blending incinerators.

Workflow Visualization: Segregation Decision Tree
The following logic gate ensures the waste ends up in the correct regulatory stream.
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Waste Generation: 4-Chloro-5-fluoro-2-iodophenol

Is the waste Pure Solid or Solution?

Pure Solid / Stock Bottle

Solid/Residue

Dissolved in Solvent

Liquid

PROTOCOL A: Lab Pack
(Segregated Solid Waste) Is the solvent Halogenated?

PROTOCOL B: Halogenated Waste Stream
(High BTU Liquid)

Yes (e.g., DCM, Chloroform) STOP: Do NOT mix with Non-Halogenated.
Treat entire mixture as Halogenated.

No (e.g., Methanol, DMSO)

Re-classify as Halogenated

Click to download full resolution via product page

Figure 1: Decision matrix for segregating poly-halogenated phenolic waste. Note that even if

dissolved in a non-halogenated solvent, the presence of the solute mandates a "Halogenated"

classification.

Operational Disposal Protocols
Protocol A: Solid Waste (Lab Pack)
Use Case: Expired stock bottles, contaminated solid debris, or pure crystals.
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Primary Containment:

Keep the substance in its original glass container if possible.

If the original container is compromised, transfer to a Wide-Mouth High-Density

Polyethylene (HDPE) jar.

Why? Phenols can degrade low-density plastics over time; HDPE or Glass provides

necessary chemical resistance.

Secondary Containment:

Place the primary container inside a clear, sealable plastic bag (4-mil thickness minimum).

Labeling:

Apply a hazardous waste label.[6][7]

Constituents: Write "4-Chloro-5-fluoro-2-iodophenol".

Hazard Checkbox: Mark "Toxic" and "Corrosive".[7]

Storage:

Store in the "Solid Toxic" satellite accumulation area.

Segregation: Keep physically separate from oxidizers (e.g., nitrates, perchlorates).

Protocol B: Liquid Waste (Halogenated Stream)
Use Case: Reaction mixtures or mother liquors.

Container Selection:

Use a dedicated Halogenated Waste Carboy (typically white or yellow-coded in many

labs).

Ensure the carboy is HDPE or Fluorinated HDPE.
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pH Verification (Self-Validating Step):

Although this goes into organic waste, ensure the solution is not highly reactive.

Warning: Do not add this phenolic waste to a carboy containing basic waste (e.g., amines,

hydroxide solutions).[8] The acid-base reaction will generate heat and pressure.

Transfer:

Use a funnel. Perform the pour inside a fume hood.[2]

Close the lid immediately. Do not leave the funnel in the carboy.

Log Entry:

Record the volume and specific chemical name on the carboy's log sheet. Do not simply

write "Halogenated Waste." The incinerator facility needs to know about the Iodine

content, as it affects scrubber efficiency.

Emergency Contingency: Spill Response
Phenol spills require a specific response because standard nitrile gloves are often permeable

to phenols, especially when dissolved in organic solvents.[9]

The P.A.C.E. Procedure:

Probe (Assess): Is the spill >100ml? Is it outside the hood? If yes to either, Evacuate.

Apparel (PPE):

Gloves: Do NOT use standard nitrile. Use SilverShield (Laminate) or heavy-gauge Butyl

Rubber.

Eyes: Chemical splash goggles (Safety glasses are insufficient for corrosive liquids).

Contain:

Use a "Loose Sorbent" (vermiculite or clay) or a phenolic-specific spill pillow.
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Contraindication: Do not use paper towels for large spills; they increase surface area for

evaporation and are flammable.

Eliminate:

Scoop absorbed material into a heavy-duty bag.

Wipe the surface with a detergent/water solution (phenols are not very water-soluble, but

soap helps emulsify).

Decontamination Check: Use a UV light (if available) or olfactory check (cautiously) to

ensure no residue remains.

Spill Detected Assess Volume & Location

EVACUATE LAB
Call EHS

>100mL or Outside Hood

Initiate Cleanup

<100mL & Inside Hood
Don PPE:

SilverShield/Butyl Gloves Apply Vermiculite/Sorbent Bag as Hazardous Waste

Click to download full resolution via product page

Figure 2: Workflow for assessing and mitigating a halogenated phenol spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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